Cas no 100383-27-5 (2H-Pyrrol-2-one,1-acetyl-1,5-dihydro-3,4-dimethyl-)

• Product Name: 2H-Pyrrol-2-one,1-acetyl-1,5-dihydro-3,4-dimethyl-
• CAS No: 100383-27-5
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• CID: 124068
• PubChem ID: 121226505
• Update Time: 2025-04-18

2H-Pyrrol-2-one,1-acetyl-1,5-dihydro-3,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyrrol-2-one,1-acetyl-1,5-dihydro-3,4-dimethyl-
• 1-acetyl-3,4-dimethyl-1,5-dihydro-pyrrol-2-one
• 3-Pyrrolin-2-one, 1-acetyl-3,4-dimethyl- (6CI)
• 1-Acetyl-3,4-dimethyl-1H-pyrrol-2(5H)-one
• 3-pyrrolin-2-one,1-acetyl-3,4-dimethyl-
• 100383-27-5

• Inchi： 1S/C8H11NO2/c1-5-4-9(7(3)10)8(11)6(5)2/h4H2,1-3H3
• InChI Key： OXVGCQPFWOIINW-UHFFFAOYSA-N
• SMILES： O=C1C(C)=C(C)CN1C(C)=O

Computed Properties

• Exact Mass: 153.078979g/mol
• Monoisotopic Mass: 153.078979g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 153.18g/mol
• XLogP3: -0.1
• Topological Polar Surface Area: 37.4Ų

Experimental Properties

• PSA: 37.38000
• LogP: 0.64940